2-Ethynylspiro[3.4]octan-2-amine;hydrochloride

• IUPAC Name: 2-ethynylspiro[3.4]octan-2-amine;hydrochloride
• InChI: InChI=1S/C10H15N.ClH/c1-2-10(11)7-9(8-10)5-3-4-6-9;/h1H,3-8,11H2;1H
• InChI Key: FKEIITPMHMQJLE-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CC2(C1)CCCC2)N.Cl
• Molecular Formula: C10H16ClN
• Molecular Weight: 185.69 g/mol

Description

2-Ethynylspiro[3.4]octan-2-amine hydrochloride is a chemical compound with the CAS Number: 2567503-01-7. It has a molecular weight of 185.7. The compound is stored at room temperature and comes in a powder form. It is typically used for pharmaceutical testing.

Molecular Structure Analysis

The InChI code for 2-Ethynylspiro[3.4]octan-2-amine hydrochloride is 1S/C10H15N.ClH/c1-2-10(11)7-9(8-10)5-3-4-6-9;/h1H,3-8,11H2;1H. This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2-Ethynylspiro[3.4]octan-2-amine hydrochloride is a powder that is stored at room temperature. It has a molecular weight of 185.7.

Scientific Research Applications

Electrophilic Amination of C-H-Acidic Compounds

The electrophilic amination of C-H-acidic compounds with derivatives similar to 2-Ethynylspiro[3.4]octan-2-amine;hydrochloride, such as 1-oxa-2-azaspiro[2.5]octane, involves reactions with various C-H acids leading to the formation of geminal diamino acid derivatives. These reactions are significant for synthesizing complex organic compounds, showcasing the utility of these chemical reactions in creating new molecular structures with potential applications in medicinal chemistry and drug discovery (Andreae et al., 1992).

Diversity-Oriented Synthesis of Azaspirocycles

This compound relates to compounds used in the diversity-oriented synthesis of azaspirocycles. This methodology involves multicomponent condensations leading to the creation of heterocyclic compounds such as 5-azaspiro[2.4]heptanes and 5-azaspiro[2.5]octanes. These compounds serve as important scaffolds in drug discovery, highlighting their relevance in the development of new therapeutic agents (Wipf et al., 2004).

Synthesis of 8-Azaspiro[bicyclo[3.2.1]octane-3,2′-morpholin]-5′-ones

The synthesis of 8-azaspiro[bicyclo[3.2.1]octane-3,2′-morpholin]-5′-one derivatives from N-Boc-protected precursors demonstrates the versatility of spirocyclic amines in organic synthesis. These compounds, including those related to this compound, are useful for developing novel organic molecules with potential applications in pharmaceuticals and material science (Mandzhulo et al., 2016).

Chitosan Hydrogels Cross-Linked with Amine Derivatives

The application of amine derivatives similar to this compound in cross-linking chitosan hydrogels demonstrates their potential in drug delivery systems. These hydrogels exhibit pH- and thermo-responsive behaviors, making them suitable for targeted drug delivery and controlled release, thereby improving the bioavailability and therapeutic efficacy of drugs (Karimi et al., 2018).

Safety and Hazards

The compound is labeled with a warning signal word. The hazard statements associated with it are not specified in the source. It’s always recommended to handle chemical compounds with appropriate safety measures, including wearing protective gloves, clothing, and eye protection.